![molecular formula C15H23N B1414706 N-[(2,4-dimethylphenyl)methyl]cyclohexanamine CAS No. 1019620-13-3](/img/structure/B1414706.png)
N-[(2,4-dimethylphenyl)methyl]cyclohexanamine
Overview
Description
N-[(2,4-dimethylphenyl)methyl]cyclohexanamine, also known as DMCM, is a chemical compound that has been widely studied for its potential therapeutic applications. DMCM belongs to the class of cyclohexanamine compounds, which are known to have various pharmacological properties, including analgesic, anesthetic, and antitussive effects.
Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis and chemical properties of compounds structurally related to "N-[(2,4-dimethylphenyl)methyl]cyclohexanamine". For instance, studies on cis- and trans-2-(3,4,5-trimethoxyphenyl)cyclohexylamines, which share a similar cyclohexylamine core, have been conducted to evaluate their psychotropic activities. These studies involve catalytic reductive methylation and are characterized by NMR spectroscopy, highlighting the importance of structural variations in chemical behavior and potential pharmacological properties (Lowry & Huitric, 1971).
Materials Science
In materials science, derivatives of "N-[(2,4-dimethylphenyl)methyl]cyclohexanamine" have been explored for their potential in creating new polymers with unique properties. For example, research on fluorinated polyamides, polyimides, and poly(amide-imide)s based on noncoplanar 2,2'-dimethyl-4,4'-biphenylene units showcases the application of related chemical structures in developing polymers with excellent solubility, high thermal stability, and desirable mechanical properties [(Liaw et al., 2006)](https://consensus.app/papers/color-lightness-highly-fluorinated-polyamides-liaw/b0e6025cabf6571385b5e2586e2e1f40/?utm_source=chatgpt).
Pharmacology and Toxicology
Although the focus is on excluding drug use and side effects, it's noteworthy to mention research in related fields that indirectly informs about the chemical's potential interactions and safety profile. Investigations into compounds like 4-bromo-2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]-benzeneethanamine (25B-NBOMe) provide insights into the pharmacological activities and toxicological profiles of structurally similar compounds, which can be critical for understanding the broader implications of chemical derivatives in biomedical research (Poklis et al., 2014).
Analytical Chemistry
In analytical chemistry, derivatives of "N-[(2,4-dimethylphenyl)methyl]cyclohexanamine" have been utilized as reference compounds or analytical standards in the development of detection and quantification methods for novel psychoactive substances, illustrating the role of such compounds in advancing forensic and toxicological analyses (Elliott et al., 2016).
Organic Synthesis
The compound and its derivatives serve as key intermediates in organic synthesis, contributing to the development of new synthetic methodologies and the creation of novel compounds with potential applications in various fields, including pharmaceuticals and materials science. Research into alkyl-alkyl Suzuki cross-couplings of unactivated secondary alkyl halides at room temperature, for example, highlights the role of similar structures in facilitating novel coupling reactions, thereby expanding the toolkit available for complex molecule synthesis (Saito & Fu, 2007).
properties
IUPAC Name |
N-[(2,4-dimethylphenyl)methyl]cyclohexanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N/c1-12-8-9-14(13(2)10-12)11-16-15-6-4-3-5-7-15/h8-10,15-16H,3-7,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYAMNWASZGRMNH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CNC2CCCCC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,4-dimethylphenyl)methyl]cyclohexanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
